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Compound of Interest

Compound Name: 3,5-Dimethylpyridine

Cat. No.: B147111

CAS Number: 591-22-0
Molecular Formula: C7HsN

This technical guide provides an in-depth overview of 3,5-Dimethylpyridine, also known as
3,5-Lutidine. It is a heterocyclic organic compound that serves as a critical intermediate and
building block in various chemical syntheses, most notably in the pharmaceutical industry.[1][2]
[3][4][5] This document is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its properties, synthesis, and applications.

Molecular Structure and Properties

3,5-Dimethylpyridine is a derivative of pyridine with two methyl groups substituted at the 3
and 5 positions of the pyridine ring.[3] This substitution pattern influences its chemical reactivity
and physical properties. The pyridine ring provides aromatic stability and basicity, while the
methyl groups, acting as electron donors, can affect the electron cloud density of the ring.[6]

Physicochemical Properties

A summary of the key physicochemical properties of 3,5-Dimethylpyridine is presented in the
table below.
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Property Value Reference
Molecular Weight 107.156 g/mol [51[6]
Appearance Colorless to pale yellow liquid [11[7]
Odor Pungent, characteristic [11[7]
Density 0.939 - 0.944 g/cm3 [5]
Melting Point -6.5t0-9 °C [5]
Boiling Point 169 - 174 °C [5]
Flash Point 53.3 °C (128.00 °F) [11[8]
Slightly soluble in water;
Solubility soluble in organic solvents like
ethanol and ether.[1][4]
pKa 6.15 [5]
Refractive Index 1.500 - 1.506 [8]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3,5-
Dimethylpyridine.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/3,5-Lutidine
https://www.pipzine-chem.com/products/pyridine/3-5-dimethyl-pyridine-3-5-lutidine.html
https://www.innospk.com/en/?news/grok-35-dimethylpyridine-a-key-intermediate-in-pharmaceutical-manufacturing
https://www.chemicalbook.com/synthesis/86604-75-3.htm
https://www.innospk.com/en/?news/grok-35-dimethylpyridine-a-key-intermediate-in-pharmaceutical-manufacturing
https://www.chemicalbook.com/synthesis/86604-75-3.htm
https://en.wikipedia.org/wiki/3,5-Lutidine
https://en.wikipedia.org/wiki/3,5-Lutidine
https://en.wikipedia.org/wiki/3,5-Lutidine
https://www.innospk.com/en/?news/grok-35-dimethylpyridine-a-key-intermediate-in-pharmaceutical-manufacturing
https://www.thegoodscentscompany.com/data/rw1185201.html
https://www.innospk.com/en/?news/grok-35-dimethylpyridine-a-key-intermediate-in-pharmaceutical-manufacturing
https://cymitquimica.com/cas/591-22-0/
https://en.wikipedia.org/wiki/3,5-Lutidine
https://www.thegoodscentscompany.com/data/rw1185201.html
https://www.benchchem.com/product/b147111?utm_src=pdf-body
https://www.benchchem.com/product/b147111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectrum Type Key Features and Observations

Data available, with proton signals
1H NMR corresponding to the aromatic ring and methyl
groups.[9][10]

Data available, showing distinct peaks for the
13C NMR carbon atoms in the pyridine ring and the methyl
substituents.[10][11]

Mass spectra are available for structural
Mass Spectrometry confirmation.[12]

infrared (IR) Spect IR spectra showing characteristic vibrational
nfrare ectrosco
P i frequencies are available.[12]

UV-Vis Spectroscopy UV-Vis spectra are available for analysis.[12]

Synthesis and Manufacturing

The industrial production of 3,5-Dimethylpyridine is primarily achieved through the
condensation of acrolein, ammonia, and formaldehyde.[1][5] This method is designed to
produce a high-purity product suitable for pharmaceutical applications.[1]

Experimental Protocol: Synthesis of *>N-labelled 3,5-
Dimethylpyridine

For research purposes, isotopically labeled compounds are often required. The following is a
two-step synthesis for °N-labelled 3,5-Dimethylpyridine.[13]

Step 1: Synthesis of 2-ethoxy-3,4-dihydro-3,5-dimethyl-2H-pyran

e Combine 14 g (0.2 mol) of methacrolein, 26 g (0.3 mol) of 1-ethoxypropene, and 0.1 g of
hydroquinone in a 200-ml autoclave.

» Heat the mixture at 190 °C for 16 hours. The pressure will initially rise to 15 bar and then
decrease to 8 bar.
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 After cooling, distill the reaction mixture under reduced pressure (48 mbar) at 97 °C to yield a
colorless oil.

o Further purify the product by column chromatography (Al2Os, hexane/ethyl acetate 10:1).
Step 2: Synthesis of °N-labelled 3,5-Dimethylpyridine

 In a three-necked flask equipped with a reflux condenser, an addition funnel, and a magnetic
stirrer, add 150 ml of deionized water, 4.4 ml of concentrated H2SOa4, 15 g (39.7 mmol) of
methylene blue, and 2 g (36.7 mmol) of *>NHa4Cl.

e Bring the solution to reflux.

e Add a solution of 5.78 g (37 mmol) of 2-ethoxy-dihydro-3,5-dimethyl-2H-pyran in 5 ml of
ethanol dropwise over 1 hour.

o Continue refluxing for 17 hours.

 After cooling, add 150 ml of deionized water and distill the mixture until the odor of
glutaraldehyde is no longer present in the distillate.

Applications in Drug Development and Organic
Synthesis

3,5-Dimethylpyridine is a versatile intermediate with significant applications in the
pharmaceutical and chemical industries.[2][3]

Key Intermediate in Omeprazole Synthesis

The most prominent application of 3,5-Dimethylpyridine is its role as a key intermediate in the
synthesis of Omeprazole, a widely used proton pump inhibitor for treating acid-related
gastrointestinal disorders.[1][5] The specific structure of 3,5-Dimethylpyridine makes it an
ideal precursor for constructing the core of the Omeprazole molecule.[1]

The following diagram illustrates the logical relationship of 3,5-Dimethylpyridine as a
precursor in the synthesis of a key intermediate for Omeprazole.
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Caption: Role of 3,5-Dimethylpyridine in Omeprazole Intermediate Synthesis.

Broader Applications in Synthesis

Beyond its role in Omeprazole production, 3,5-Dimethylpyridine is utilized in the synthesis of
other pharmaceuticals, agrochemicals, and specialty chemicals.[2][6] Its pyridine ring and
methyl groups offer reactive sites for further chemical modifications, enabling the construction
of more complex molecules.[2] It can also be employed as a catalyst or a base in various
organic reactions.[3][6]

The following workflow illustrates the general utility of 3,5-Dimethylpyridine in organic

synthesis.
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Caption: General Synthetic Utility of 3,5-Dimethylpyridine.

Safety and Handling

3,5-Dimethylpyridine is a flammable liquid and is toxic if swallowed or in contact with skin.[5] It
can cause skin and eye irritation.[5] Appropriate personal protective equipment, including
gloves, eye protection, and respiratory protection, should be used when handling this
compound. It should be stored in a cool, well-ventilated area away from sources of ignition.[6]

This technical guide provides a comprehensive overview of 3,5-Dimethylpyridine for its
intended scientific audience. The provided data and protocols are intended to support further
research and development activities involving this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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